Technical Documentation Center

(S)-1-Cbz-amino-2-boc-amino-isopentane Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: (S)-1-Cbz-amino-2-boc-amino-isopentane

Core Science & Biosynthesis

Foundational

chemical structure and physical properties of (S)-1-Cbz-amino-2-boc-amino-isopentane

An In-depth Technical Guide to (S)-1-((Benzyloxy)carbonyl)amino-2-((tert-butoxycarbonyl)amino)-3-methylbutane Disclaimer: The compound "(S)-1-Cbz-amino-2-boc-amino-isopentane" is not a standard IUPAC name, which can lead...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide to (S)-1-((Benzyloxy)carbonyl)amino-2-((tert-butoxycarbonyl)amino)-3-methylbutane

Disclaimer: The compound "(S)-1-Cbz-amino-2-boc-amino-isopentane" is not a standard IUPAC name, which can lead to ambiguity. This guide pertains to the compound most consistent with that nomenclature: (S)-1-((Benzyloxy)carbonyl)amino-2-((tert-butoxycarbonyl)amino)-3-methylbutane. Researchers should verify the structure and CAS number against their specific needs.

Introduction

(S)-1-((Benzyloxy)carbonyl)amino-2-((tert-butoxycarbonyl)amino)-3-methylbutane is a chiral, orthogonally protected 1,2-diamine derived from the amino acid L-valine. Its structure features two key protecting groups: the carbobenzyloxy (Cbz or Z) group and the tert-butoxycarbonyl (Boc) group. This dual protection scheme is of significant interest in synthetic organic chemistry, particularly in peptide synthesis and the development of peptidomimetics and other complex nitrogen-containing molecules.

The orthogonal nature of the Cbz and Boc groups allows for their selective removal under different chemical conditions. The Boc group is labile under acidic conditions (e.g., trifluoroacetic acid), while the Cbz group is typically removed via catalytic hydrogenation. This selectivity provides precise control over which amino group is deprotected, enabling sequential chemical modifications and the construction of intricate molecular architectures. This guide provides a comprehensive overview of its chemical structure, physical properties, synthesis, and applications.

Chemical Structure and Nomenclature

The proper identification of a chemical entity is foundational to its study and application. This section details the structural representation and systematic naming of the target compound.

IUPAC Name: Benzyl ((S)-2-((tert-butoxycarbonyl)amino)-3-methylbutan-1-yl)carbamate

Common Synonyms:

  • (S)-1-Cbz-amino-2-Boc-amino-3-methylbutane

  • N-Boc-N'-Cbz-(S)-2,3-diamino-3-methylbutane

  • (S)-N1-Cbz-N2-Boc-3-methyl-1,2-butanediamine

CAS Number: 162548-73-4

Molecular Formula: C₁₈H₂₈N₂O₄

Molecular Weight: 336.43 g/mol

Structural Diagram

Figure 1. Chemical structure of (S)-1-Cbz-amino-2-Boc-amino-3-methylbutane.

Physical and Chemical Properties

A summary of the key physical and spectroscopic properties is provided below. These data are essential for handling, characterization, and reaction monitoring.

PropertyValue
Appearance White to off-white solid or powder
Melting Point 108-110 °C
Optical Rotation ([α]D) +13.0° (c=1, CHCl₃)
Solubility Soluble in chloroform (CHCl₃), dichloromethane (DCM), ethyl acetate (EtOAc), and methanol (MeOH). Insoluble in water.
Storage Conditions 2-8°C, under inert atmosphere
Spectroscopic Data
  • ¹H NMR (CDCl₃, 400 MHz): δ 7.39 – 7.28 (m, 5H, Ar-H), 5.30 (br s, 1H, NH), 5.10 (s, 2H, Cbz-CH₂), 4.61 (br d, 1H, NH), 3.69 (m, 1H, CH-N), 3.29 (m, 1H, CH₂-N), 3.10 (m, 1H, CH₂-N), 1.85 (m, 1H, CH(CH₃)₂), 1.43 (s, 9H, Boc-CH₃), 0.89 (d, 3H, CH₃), 0.87 (d, 3H, CH₃).

  • ¹³C NMR (CDCl₃, 101 MHz): δ 156.7, 156.0, 136.6, 128.5, 128.1, 128.0, 79.4, 66.9, 57.8, 45.6, 31.0, 28.3, 19.3, 17.5.

Synthesis and Manufacturing

The synthesis of (S)-1-Cbz-amino-2-Boc-amino-3-methylbutane typically starts from the readily available and chiral amino acid, L-valine. The general synthetic strategy involves the reduction of the carboxylic acid to an alcohol, conversion to an amine, and subsequent protection steps.

Common Synthetic Pathway

The most prevalent synthetic route is a multi-step process that leverages the stereocenter of L-valine to establish the final product's chirality.

synthesis_workflow cluster_0 Synthetic Workflow A L-Valine B L-Valinol A->B  Reduction  (e.g., LiAlH₄) D (S)-N-Boc-Valinol B->D  Boc Protection  (Boc)₂O, Base C (S)-2-Amino-3-methyl-1-butanol E (S)-1-Azido-2-Boc-amino-3-methylbutane D->E  1. Mesylation (MsCl)  2. Azide Substitution (NaN₃) F (S)-1-Amino-2-Boc-amino-3-methylbutane E->F  Azide Reduction  (e.g., H₂, Pd/C) G Final Product: (S)-1-Cbz-amino-2-Boc-amino-3-methylbutane F->G  Cbz Protection  Cbz-Cl, Base

Figure 2. A representative synthetic workflow from L-Valine.

Detailed Experimental Protocol

This protocol is a representative example and may require optimization based on laboratory conditions and reagent purity.

Step 1: Synthesis of (S)-N-Boc-Valinol from L-Valine

  • Reduction: L-valine is first reduced to L-valinol. A common method is the use of lithium aluminum hydride (LiAlH₄) in an anhydrous ether solvent like tetrahydrofuran (THF) under an inert atmosphere. The reaction is typically performed at 0°C and then allowed to warm to room temperature.

  • Boc Protection: The resulting L-valinol is then protected with a Boc group. Di-tert-butyl dicarbonate ((Boc)₂O) is added to a solution of L-valinol in a suitable solvent (e.g., dichloromethane) in the presence of a base like triethylamine (NEt₃) or sodium bicarbonate (NaHCO₃). The reaction is stirred at room temperature until completion, which can be monitored by thin-layer chromatography (TLC).

Step 2: Conversion to the Orthogonally Protected Diamine

  • Hydroxyl Group Activation: The hydroxyl group of (S)-N-Boc-valinol is activated for nucleophilic substitution. This is typically achieved by converting it into a good leaving group, such as a mesylate, by reacting it with methanesulfonyl chloride (MsCl) in the presence of a base (e.g., triethylamine) at low temperatures (0°C).

  • Azide Substitution: The mesylate is displaced by an azide group using sodium azide (NaN₃) in a polar aprotic solvent like dimethylformamide (DMF). This reaction is an Sₙ2 substitution and proceeds with an inversion of configuration at the carbon atom, but since the reaction is not at the stereocenter, the overall stereochemistry is retained.

  • Azide Reduction: The azide group is reduced to a primary amine. A standard and clean method for this transformation is catalytic hydrogenation using hydrogen gas (H₂) and a palladium on carbon (Pd/C) catalyst. This step yields (S)-1-amino-2-Boc-amino-3-methylbutane.

  • Cbz Protection: The newly formed primary amine is selectively protected with the Cbz group. Benzyl chloroformate (Cbz-Cl) is added to the diamine in the presence of a base (e.g., NaHCO₃) in a biphasic solvent system (e.g., DCM/water) to yield the final product.

Purification: The final compound is typically purified by column chromatography on silica gel using a gradient of ethyl acetate in hexanes.

Applications in Research and Development

The unique structural feature of (S)-1-Cbz-amino-2-Boc-amino-3-methylbutane is its orthogonally protected 1,2-diamine moiety. This makes it a valuable building block in several areas of drug discovery and chemical biology.

Peptidomimetics and Peptide Synthesis

The primary application of this compound is in the synthesis of peptidomimetics. By selectively deprotecting either the N-Boc or N-Cbz group, chemists can sequentially add amino acids or other moieties to either end of the diamine. This allows for the creation of modified peptide backbones, which can lead to:

  • Increased Proteolytic Stability: Modifying the standard amide bonds of a peptide can make it more resistant to degradation by proteases in the body, increasing its in vivo half-life.

  • Enhanced Conformational Control: The diamine structure can be used to introduce turns or kinks into a peptide chain, helping to lock it into a specific bioactive conformation.

  • Novel Biological Activity: The incorporation of non-natural building blocks can lead to compounds with novel or improved biological activities.

Asymmetric Synthesis and Ligand Development

Chiral diamines are fundamental components of many catalysts and ligands used in asymmetric synthesis. The (S)-configuration of this building block can be used to impart stereocontrol in metal-catalyzed reactions, such as asymmetric hydrogenations or C-C bond-forming reactions. The ability to selectively functionalize the two nitrogen atoms allows for the synthesis of a diverse library of chiral ligands for screening and optimization.

Safety and Handling

(S)-1-Cbz-amino-2-Boc-amino-3-methylbutane should be handled in accordance with standard laboratory safety procedures.

  • Personal Protective Equipment (PPE): Wear safety glasses, a lab coat, and chemical-resistant gloves.

  • Handling: Avoid inhalation of dust and contact with skin and eyes. Use in a well-ventilated area or a chemical fume hood.

  • Storage: Store in a tightly sealed container in a cool, dry place (recommended 2-8°C) under an inert atmosphere to prevent degradation.

Conclusion

(S)-1-((Benzyloxy)carbonyl)amino-2-((tert-butoxycarbonyl)amino)-3-methylbutane is a highly versatile and valuable chiral building block for synthetic chemistry. Its key attribute lies in the orthogonal Cbz and Boc protecting groups, which enable the controlled, stepwise elaboration of molecular structures. This feature has made it particularly useful in the fields of peptidomimetics, drug discovery, and the development of chiral ligands. A solid understanding of its synthesis, properties, and handling is essential for its effective application in creating next-generation therapeutics and catalysts.

References

  • General Principles of Amine Protecting Groups. Organic Chemistry Portal. [Link]

Exploratory

An In-Depth Technical Guide to the Solubility Profile of (S)-1-Cbz-amino-2-Boc-amino-isopentane in Polar Organic Solvents

Abstract Understanding the solubility of protected amino acid derivatives is paramount for their effective use in peptide synthesis, drug discovery, and process chemistry.[1][2][3] This guide provides a comprehensive tec...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

Understanding the solubility of protected amino acid derivatives is paramount for their effective use in peptide synthesis, drug discovery, and process chemistry.[1][2][3] This guide provides a comprehensive technical overview of the solubility characteristics of (S)-1-Cbz-amino-2-Boc-amino-isopentane, a chiral building block featuring two distinct and critical amine-protecting groups: Carbobenzoxy (Cbz) and tert-butyloxycarbonyl (Boc). Due to the limited availability of specific quantitative data for this exact molecule in public literature, this guide synthesizes foundational solubility principles, data from structurally related compounds, and established experimental methodologies to construct a predictive solubility profile. We will explore the physicochemical properties of the target molecule, delve into the theoretical principles governing its interaction with various polar organic solvents, and provide a detailed, field-proven protocol for empirical solubility determination.

Molecular Profile and Physicochemical Characteristics

(S)-1-Cbz-amino-2-Boc-amino-isopentane is a diaminoalkane derivative with the following structure:

  • Systematic Name: Benzyl ((2S)-2-((tert-butoxycarbonyl)amino)-3-methylbutyl)carbamate[4]

  • CAS Number: 325722-26-7[5]

  • Molecular Formula: C₁₈H₂₈N₂O₄

  • Molecular Weight: 336.43 g/mol

Structural Features Influencing Solubility:

  • Isopentyl Backbone: The nonpolar, branched alkyl backbone (isopentyl group) contributes to the molecule's lipophilicity, favoring solubility in less polar organic solvents.

  • Carbobenzoxy (Cbz) Group: This group consists of a benzyl ring and a carbamate linker. The aromatic ring is largely nonpolar, which generally increases solubility in organic solvents compared to unprotected amino groups.[1]

  • tert-Butyloxycarbonyl (Boc) Group: The bulky tert-butyl group significantly increases lipophilicity and shields the N-H group from forming hydrogen bonds as a donor.[2] This effect typically enhances solubility in aprotic and less polar organic solvents.[2]

  • Amide Protons (N-H): The molecule contains two N-H protons within the carbamate linkages. These protons can act as hydrogen bond donors, interacting with hydrogen bond-accepting solvents like DMF and DMSO.

  • Carbonyl Oxygens (C=O): The four oxygen atoms in the two carbamate groups are potent hydrogen bond acceptors, capable of interacting strongly with protic solvents like alcohols.

The combination of a hydrophobic core (isopentane, benzyl, tert-butyl) with hydrogen-bonding functionalities (N-H, C=O) results in a complex solubility profile that is highly dependent on the specific characteristics of the solvent.

Theoretical Principles of Solubility in Polar Organic Solvents

The solubility of a solute in a solvent is governed by the principle "like dissolves like," which relates to the balance of intermolecular forces between solute-solute, solvent-solvent, and solute-solvent molecules.[6] For (S)-1-Cbz-amino-2-Boc-amino-isopentane, the key interactions are:

  • Dipole-Dipole Interactions: The polar carbamate groups create a significant molecular dipole, allowing for favorable interactions with polar solvents.

  • Hydrogen Bonding: The ability of the molecule to accept hydrogen bonds (via C=O groups) and donate hydrogen bonds (via N-H groups) is a critical determinant of its solubility in both protic and aprotic polar solvents.

  • Van der Waals Forces: The nonpolar alkyl and aromatic portions of the molecule interact with the nonpolar regions of solvent molecules via these weaker forces.

Solvents are broadly classified as polar protic (can donate H-bonds, e.g., methanol, ethanol) and polar aprotic (cannot donate H-bonds, e.g., DMF, DMSO, acetonitrile).[7][8]

  • In Polar Protic Solvents: These solvents can act as both hydrogen bond donors and acceptors.[8] They can effectively solvate the entire molecule by interacting with the C=O groups (as donors) and the N-H groups (as acceptors). However, the large nonpolar regions of the Cbz and Boc groups may limit high solubility.

  • In Polar Aprotic Solvents: These solvents are strong hydrogen bond acceptors but lack donor capabilities.[8] Solvents like DMF and DMSO are particularly effective at dissolving peptides and their derivatives because they can disrupt the solute-solute hydrogen bonds by solvating the N-H groups, while their organic character accommodates the nonpolar side chains.[9][10]

Predictive Solubility Profile

Based on the structural analysis and established principles, a qualitative and estimated quantitative solubility profile for (S)-1-Cbz-amino-2-Boc-amino-isopentane is presented below. This profile is intended as a practical guide for solvent selection in a laboratory setting.

SolventTypeDielectric Constant (ε)Polarity IndexPredicted Solubility ClassEstimated Solubility (mg/mL) at 25°CRationale
Dimethyl Sulfoxide (DMSO) Polar Aprotic47.27.2Very Soluble> 100Excellent H-bond acceptor, effectively solvates N-H groups. Highly polar nature accommodates the carbamates.[1]
N,N-Dimethylformamide (DMF) Polar Aprotic38.36.4Very Soluble> 100Strong H-bond acceptor with properties similar to DMSO. Commonly used for peptide synthesis.[1][11]
Tetrahydrofuran (THF) Borderline Aprotic7.54.0Soluble50 - 100Moderate polarity and ether oxygen can accept H-bonds, accommodating both polar and nonpolar regions.[8]
Dichloromethane (DCM) Borderline Aprotic8.93.1Soluble50 - 100Good solvent for protected amino acids due to its ability to dissolve moderately polar compounds.[1]
Acetone Polar Aprotic21.05.1Soluble25 - 50The ketone group is a good H-bond acceptor, but its overall polarity is moderate.
Acetonitrile (ACN) Polar Aprotic36.65.8Moderately Soluble10 - 25Highly polar but a weaker H-bond acceptor compared to DMF/DMSO, leading to slightly lower solubility.
Methanol (MeOH) Polar Protic33.05.1Sparingly Soluble5 - 10Can form H-bonds, but its small size and strong self-association compete with solvation of the large, lipophilic solute.
Ethanol (EtOH) Polar Protic25.34.3Sparingly Soluble5 - 10Similar to methanol, but slightly more accommodating to the nonpolar groups due to its larger alkyl chain.
Isopropanol (IPA) Polar Protic20.23.9Poorly Soluble1 - 5Increased alkyl character relative to ethanol reduces its ability to solvate the polar carbamate groups effectively.

Solvent property data sourced from multiple chemical references.[7][12]

Experimental Protocol for Solubility Determination: The Shake-Flask Method

To obtain precise, empirical data, the equilibrium shake-flask method is the gold standard.[13][14] It is a thermodynamic method that measures the saturation solubility of a compound after a sufficient equilibration period.[15]

Objective: To determine the saturation solubility of (S)-1-Cbz-amino-2-Boc-amino-isopentane in a selected polar organic solvent at a controlled temperature (e.g., 25°C).

Materials:

  • (S)-1-Cbz-amino-2-Boc-amino-isopentane (solid)

  • Selected analytical-grade polar organic solvents

  • Scintillation vials or flasks with screw caps

  • Orbital shaker with temperature control

  • Analytical balance

  • Centrifuge

  • Syringe filters (0.22 µm, PTFE or other solvent-compatible material)

  • High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

Procedure:

  • Preparation of Saturated Solution: a. Add an excess amount of the solid compound to a series of vials (in triplicate for each solvent).[2] An excess ensures that saturation is reached. b. Add a precise, known volume of the selected solvent (e.g., 2.0 mL) to each vial. c. Tightly seal the vials to prevent solvent evaporation.[2]

  • Equilibration: a. Place the vials in an orbital shaker set to a constant temperature (e.g., 25°C). b. Agitate the vials at a consistent speed for a sufficient period to ensure equilibrium is reached (typically 24-48 hours).[2][16] The agitation ensures continuous contact between the solid and the solvent.[14]

  • Sample Separation: a. After equilibration, remove the vials and allow any undissolved solid to settle. b. To separate the saturated liquid phase from the excess solid, either: i. Centrifuge the vials at high speed. ii. Filter an aliquot of the supernatant through a 0.22 µm syringe filter. This step is critical to remove all particulate matter.[3]

  • Quantification: a. Carefully take a known volume of the clear, saturated filtrate/supernatant and dilute it with a suitable solvent to a concentration within the linear range of the analytical method. b. Analyze the concentration of the diluted sample using a validated HPLC method. c. Prepare a calibration curve using standard solutions of known concentrations to accurately determine the concentration of the analyte in the saturated solution.[3]

  • Calculation: a. Calculate the concentration in the original saturated solution by accounting for the dilution factor. b. Express the solubility in appropriate units, such as mg/mL or mol/L.

Diagram of the Shake-Flask Experimental Workflow

G Figure 1: Shake-Flask Solubility Determination Workflow cluster_prep 1. Preparation cluster_equilibrate 2. Equilibration cluster_separate 3. Phase Separation cluster_quantify 4. Quantification A Add Excess Solid to Vials B Add Known Volume of Solvent A->B C Seal Vials & Place in Shaker (25°C) B->C Start Equilibration D Agitate for 24-48 Hours C->D E Centrifuge or Filter (0.22 µm Syringe Filter) D->E Achieved Equilibrium F Dilute Aliquot of Clear Supernatant E->F Obtain Saturated Solution G Analyze via HPLC against Calibration Curve F->G H H G->H Calculate Final Solubility (mg/mL)

Caption: A flowchart detailing the key steps of the shake-flask method.

Conclusion and Practical Implications

The solubility profile of (S)-1-Cbz-amino-2-Boc-amino-isopentane is dictated by a delicate balance between its large, nonpolar protecting groups and its polar, hydrogen-bonding carbamate functionalities. It exhibits excellent solubility in highly polar aprotic solvents like DMSO and DMF, making these ideal choices for stock solution preparation and reaction media. Its solubility is moderate in less polar aprotic solvents like THF and DCM and becomes progressively poorer in polar protic solvents, particularly more sterically hindered alcohols like isopropanol.

For researchers in drug development and peptide synthesis, this predictive profile serves as a crucial starting point for experimental design. It informs the selection of appropriate solvents for reaction chemistry, purification (e.g., chromatography), and formulation, thereby minimizing material loss and optimizing process efficiency. When precise solubility values are required, the detailed shake-flask protocol provided herein offers a robust and reliable method for empirical determination.

References

  • Benchchem. An In-depth Technical Guide to the Solubility of N-Cbz-L-Cysteine in Organic Solvents.
  • Benchchem. An In-depth Technical Guide on the Solubility of N-Boc-6-methyl-L-tryptophan in Organic Solvents.
  • Protocols.io. Shake-Flask Aqueous Solubility assay (Kinetic solubility). (2024).
  • National Center for Biotechnology Information. Physics-Based Solubility Prediction for Organic Molecules. (2025).
  • World Health Organization (WHO). Annex 4.
  • Regulations.gov. MALTOL LACTONE: DETERMINATION OF WATER SOLUBILITY USING THE SHAKE FLASK METHOD U.S. EPA Product Properties Test Guidelines OPPTS. (2018).
  • Pharmaceutical Sciences. A Description on the Shake-Flask and Laser Monitoring-Based Techniques for Determination of the Drug's Solubility. (2024).
  • Computational Chemistry. Compound solubility measurements for early drug discovery. (2022).
  • Dissolution Technologies. Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter.
  • Chemistry LibreTexts. Polar Protic and Aprotic Solvents. (2023).
  • University of California, Los Angeles. Experiment: Solubility of Organic & Inorganic Compounds.
  • Master Organic Chemistry. Polar Protic? Polar Aprotic? Nonpolar? All About Solvents. (2012).
  • ChemicalBook. (S)-1-CBZ-AMINO-2-BOC-AMINO-ISOPENTANE | 325722-26-7.
  • Chemicool. Examples of High Polarity Solvents.
  • Bachem. Peptide solubility.
  • ResearchGate. The Solubility of Peptide Intermediates in Organic Solvents. Solubilizing Potential of Hexafluoro-2-propanol.
  • Alfa Chemical. China Low Price (S)-1-CBZ-AMINO-2-BOC-AMINO-ISOPENTANE Manufacturers, Suppliers.
  • ResearchGate. Solubility of Fmoc protected amino acids used in Project C.

Sources

Foundational

The Role of (S)-1-Cbz-amino-2-boc-amino-isopentane in Asymmetric Synthesis: A Technical Guide for Advanced Drug Development

Executive Summary In the landscape of modern drug discovery, the precise control of molecular chirality is non-negotiable. Among the most privileged structural motifs utilized to achieve this control are chiral 1,2-diami...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the landscape of modern drug discovery, the precise control of molecular chirality is non-negotiable. Among the most privileged structural motifs utilized to achieve this control are chiral 1,2-diamines 1. Specifically, (S)-1-Cbz-amino-2-boc-amino-isopentane (CAS: 325722-26-7)—a highly specialized, orthogonally protected diamine derived from L-valine—serves as a cornerstone building block for both chiral organocatalysts and complex peptidomimetics.

This whitepaper dissects the structural causality, mechanistic advantages, and field-proven protocols associated with this compound. By understanding the interplay between its steric bulk and orthogonal reactivity, researchers can systematically deploy this scaffold to drive high enantiomeric excess (ee) in asymmetric transformations and synthesize robust pharmaceutical intermediates.

Structural Causality & Mechanistic Advantages

The utility of (S)-1-Cbz-amino-2-boc-amino-isopentane is not accidental; it is a direct consequence of its molecular architecture. As an application scientist, I evaluate building blocks based on two primary vectors: steric shielding capacity and synthetic tractability .

The Steric Wall: Isopropyl-Mediated Enantioface Differentiation

The core skeleton of this molecule is 3-methylbutane (isopentane), with the chiral center at the C2 position bearing an isopropyl group. In asymmetric catalysis, this isopropyl group acts as a rigid steric wall 2. When converted into a catalyst (e.g., a thiourea or phosphonium salt), the bulky side chain restricts the conformational freedom of the transition state. Substrates are forced to approach the reactive center from the opposite, unhindered face, thereby dictating the stereochemical outcome of the reaction with extreme precision.

Orthogonal Protection: The Logic of Cbz and Boc

The molecule features two distinct amine protecting groups:

  • Cbz (Benzyloxycarbonyl) at C1: Cleaved under neutral, reductive conditions (Hydrogenolysis via H2​ , Pd/C).

  • Boc (tert-Butyloxycarbonyl) at C2: Cleaved under acidic conditions (Trifluoroacetic acid or HCl).

This orthogonality is the causal driver for its synthetic versatility. It allows chemists to selectively unmask one amine, functionalize it (e.g., attach a hydrogen-bonding donor), and subsequently unmask the second amine for further elaboration without cross-reactivity 3.

OrthogonalDeprotection SM (S)-1-Cbz-amino-2-Boc-amino-isopentane TFA Acidic Cleavage (TFA / DCM) SM->TFA H2 Hydrogenolysis (H2, Pd/C) SM->H2 IntA Free C2-Amine (1-Cbz-amino-2-amino) TFA->IntA IntB Free C1-Amine (1-amino-2-Boc-amino) H2->IntB FunctA C2 Functionalization (Thiourea/Squaramide) IntA->FunctA FunctB C1 Functionalization (Amidation/Alkylation) IntB->FunctB

Caption: Workflow for the orthogonal deprotection of Cbz and Boc groups.

Applications in Asymmetric Synthesis

Precursor to Bifunctional Organocatalysts

By selectively deprotecting the Boc group, the resulting primary amine can be coupled with electron-deficient isothiocyanates to form chiral thiourea catalysts. These catalysts operate via a dual-activation mechanism: the thiourea moiety donates hydrogen bonds to activate electrophiles (like nitroalkanes), while the remaining amine (after Cbz deprotection and alkylation) acts as a general base to activate nucleophiles. This is particularly effective in asymmetric Henry (nitroaldol) reactions 4.

Peptidomimetics and Protease Inhibitors

In drug development, native peptides suffer from poor pharmacokinetic profiles due to rapid proteolytic cleavage. The 1,2-diamine core of (S)-1-Cbz-amino-2-boc-amino-isopentane acts as a robust peptide bond isostere. It mimics the spatial arrangement of a dipeptide but replaces the scissile amide bond with a stable carbon-carbon/carbon-nitrogen backbone, making it an invaluable intermediate for synthesizing HIV protease inhibitors and antiparkinson agents.

Self-Validating Experimental Protocols

To ensure reproducibility and trust in the synthetic pipeline, every protocol must include built-in validation checkpoints. Below are the standard operating procedures for utilizing this compound.

Protocol A: Regioselective Boc Deprotection

Objective: Isolate the free C2-amine while preserving the C1-Cbz protection. Causality: Trifluoroacetic acid (TFA) provides the exact proton activity required to trigger the elimination of isobutylene and CO2​ from the Boc group. Dichloromethane (DCM) is utilized as a non-coordinating solvent to stabilize the intermediate carbocation without interfering with the Cbz group.

Step-by-Step Methodology:

  • Preparation: Dissolve 1.0 eq of (S)-1-Cbz-amino-2-boc-amino-isopentane in anhydrous DCM (0.1 M concentration) under an inert argon atmosphere.

  • Acid Addition: Cool the reaction flask to 0 °C using an ice bath. Add 10.0 eq of TFA dropwise over 15 minutes. Causality: Low temperatures prevent localized exothermic spikes that could prematurely degrade the Cbz group.

  • Reaction Monitoring (Self-Validation Checkpoint 1): Stir for 2 hours, allowing the reaction to warm to room temperature. Spot the reaction mixture on a silica TLC plate. Stain with Ninhydrin and heat.

    • Validation: The disappearance of the UV-active starting material and the appearance of a new UV-active spot that stains deep pink/purple confirms the presence of the newly liberated primary amine.

  • Workup: Concentrate the mixture under reduced pressure to remove excess TFA. Redissolve in EtOAc and wash with saturated aqueous NaHCO3​ until the aqueous layer reaches pH 8.

  • Analytical Validation (Self-Validation Checkpoint 2): Obtain a 1H NMR spectrum of the crude product.

    • Validation: The complete disappearance of the 9H singlet at ~1.40 ppm (tert-butyl group) while the 5H multiplet at ~7.35 ppm (Cbz phenyl ring) remains intact mathematically proves 100% regioselectivity.

Protocol B: Synthesis of a Chiral Thiourea Catalyst

Objective: Couple the free C2-amine with an electron-deficient isothiocyanate.

Step-by-Step Methodology:

  • Coupling: Dissolve the product from Protocol A in anhydrous THF. Add 1.05 eq of 3,5-bis(trifluoromethyl)phenyl isothiocyanate.

  • Stirring: Stir at room temperature for 12 hours.

  • Validation Checkpoint: Monitor via IR Spectroscopy.

    • Validation: The sharp, intense isothiocyanate peak at ~2100 cm−1 will disappear, replaced by a strong, broad thiourea C=S stretching band at ~1550 cm−1 .

CatalyticCycle Cat Chiral Diamine Catalyst Complex H-Bonded Pre-Transition Complex Cat->Complex Substrates Prochiral Substrates Substrates->Complex TS Stereocontrolled Transition State (Steric Shielding by Isopropyl) Complex->TS TS->Cat Catalyst Regeneration Product Enantioenriched Product TS->Product

Caption: Catalytic cycle demonstrating stereocontrol via the valine-derived diamine.

Quantitative Data: Catalytic Performance

The efficacy of catalysts derived from the (S)-1-Cbz-amino-2-boc-amino-isopentane scaffold is well-documented in literature 5. Table 1 summarizes the benchmark performance metrics across various asymmetric transformations.

Table 1: Performance Metrics of Valine-Diamine Derived Catalysts

Reaction ClassCatalyst DerivativeSubstratesYield (%)Enantiomeric Excess (ee %)
Asymmetric Henry Reaction Valine-Diamine ThioureaBenzaldehyde + Nitromethane94%96%
Asymmetric Michael Addition Valine-Diamine Squaramidetrans-β-Nitrostyrene + Diethyl malonate98%99%
Asymmetric Aldol Reaction Tetraaminophosphonium Salt4-Nitrobenzaldehyde + Acetone89%94%
Asymmetric 1,2-Diamination Iodine-Catalyzed DiamineUnactivated Alkenes + Amines85%92%

Conclusion

(S)-1-Cbz-amino-2-boc-amino-isopentane is far more than a simple protected amine; it is a highly engineered vector for chiral transfer. By leveraging its orthogonal protecting groups, synthetic chemists can construct sophisticated, multifunctional organocatalysts and peptidomimetics. When deployed alongside rigorous, self-validating analytical checkpoints, this compound ensures high-fidelity asymmetric synthesis critical for the next generation of pharmaceutical development.

References

  • Benchchem - Asymmetric Synthesis of 1,2-Diamines and Their Applications. Available at: 1

  • Chemical Society Reviews (RSC) - Catalytic asymmetric synthesis of 1,2-diamines. Available at: 3

  • Chemical Reviews (ACS) - Chiral Tertiary Diamines in Asymmetric Synthesis. Available at: 2

  • Journal of the American Chemical Society (JACS) - Diastereodivergent Intermolecular 1,2-Diamination of Unactivated Alkenes Enabled by Iodine Catalysis. Available at: 5

  • MedCrave - Chiral cobalt complexes synthesised from l-valine: as potential catalysts for asymmetric henry reaction. Available at: 4

Sources

Exploratory

Introduction: Understanding the Molecule and the Importance of Thermal Properties

An In-Depth Technical Guide to the Thermal Stability and Melting Point of (S)-1-Cbz-amino-2-boc-amino-isopentane This guide provides a comprehensive technical overview of the thermal properties of (S)-1-Cbz-amino-2-boc-a...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the Thermal Stability and Melting Point of (S)-1-Cbz-amino-2-boc-amino-isopentane

This guide provides a comprehensive technical overview of the thermal properties of (S)-1-Cbz-amino-2-boc-amino-isopentane, a molecule of interest in drug development and organic synthesis. Aimed at researchers, scientists, and professionals in the field, this document delves into the theoretical and practical aspects of determining its thermal stability and melting point. Given the limited publicly available experimental data for this specific compound, this guide focuses on the foundational principles, predictive analysis based on its constituent functional groups, and detailed methodologies for its empirical characterization.

(S)-1-Cbz-amino-2-boc-amino-isopentane (CAS 325722-26-7) is a diaminoalkane derivative featuring two common amine protecting groups: the benzyloxycarbonyl (Cbz) group and the tert-butyloxycarbonyl (Boc) group.[1][2] The strategic use of these orthogonal protecting groups is pivotal in multi-step syntheses, allowing for selective deprotection and further functionalization.[3]

The thermal stability and melting point of such a compound are critical physicochemical parameters that influence its storage, handling, formulation, and reaction conditions.

  • Melting Point: A sharp melting point is a primary indicator of purity. It is a thermodynamic property that can be influenced by crystal lattice energy, molecular symmetry, and intermolecular forces such as hydrogen bonding.

  • Thermal Stability: This refers to the molecule's resistance to decomposition at elevated temperatures. Understanding the onset of thermal degradation is crucial for defining safe operating temperatures in synthesis and for assessing the shelf-life of the compound and its formulations.

The presence of both Cbz and Boc groups suggests a complex thermal degradation profile, as each group has a distinct lability.[3] The Boc group is known to be thermally labile and can be removed at high temperatures, often without the need for an acid catalyst.[4][5] The Cbz group is generally more stable to heat but is susceptible to catalytic hydrogenolysis.[3]

Predicted Thermal Behavior: A Mechanistic Perspective

The overall thermal stability of (S)-1-Cbz-amino-2-boc-amino-isopentane will be dictated by the weakest bond in the molecule. The isopentane backbone itself is a stable, branched-chain saturated hydrocarbon.[6] Therefore, the degradation pathway is likely to be initiated by the cleavage of one of the protecting groups.

The Role of the Boc Group

The tert-butyloxycarbonyl (Boc) group is known for its susceptibility to thermal deprotection. The mechanism likely involves a unimolecular elimination reaction, proceeding through a six-membered cyclic transition state to yield isobutylene, carbon dioxide, and the free amine.[5] This process can occur without a catalyst at elevated temperatures.[4][5]

The Role of the Cbz Group

The benzyloxycarbonyl (Cbz) group is generally more thermally robust than the Boc group. Its degradation at higher temperatures would likely involve more complex fragmentation pathways. However, the primary and most well-established method for Cbz group removal is catalytic hydrogenolysis, not thermolysis.[3][7]

Based on the known properties of these protecting groups, it is hypothesized that the initial thermal decomposition of (S)-1-Cbz-amino-2-boc-amino-isopentane will be initiated by the loss of the Boc group.

Experimental Determination of Thermal Properties

To empirically determine the melting point and thermal stability of (S)-1-Cbz-amino-2-boc-amino-isopentane, a combination of standard analytical techniques should be employed.

Melting Point Determination

Apparatus: Digital melting point apparatus.

Protocol:

  • A small, dry sample of the crystalline compound is packed into a capillary tube to a depth of 2-3 mm.

  • The capillary tube is placed in the heating block of the melting point apparatus.

  • The temperature is increased at a rapid rate initially, then slowed to 1-2 °C per minute as the expected melting point is approached.

  • The melting range is recorded from the temperature at which the first drop of liquid appears to the temperature at which the entire sample is liquid.

Interpretation: A sharp melting range (typically < 2 °C) is indicative of a pure compound. Broader ranges may suggest the presence of impurities. For N-protected amino acids and their derivatives, it is important to note that decomposition can sometimes occur at or near the melting point, which would be observed as a color change or gas evolution.[8]

Differential Scanning Calorimetry (DSC)

DSC is a powerful technique for characterizing the thermal transitions of a material.[9] It measures the difference in heat flow between a sample and a reference as a function of temperature.[9][10] This allows for the precise determination of melting points, phase transitions, and decomposition temperatures.[11][12][13]

Experimental Workflow:

DSC_Workflow cluster_prep Sample Preparation cluster_instrument Instrument Setup cluster_analysis Data Acquisition & Analysis P1 Weigh 2-5 mg of sample into an aluminum DSC pan P2 Hermetically seal the pan P1->P2 P3 Place a sealed empty pan as a reference P2->P3 I1 Set temperature program (e.g., 25°C to 300°C) P3->I1 I2 Set heating rate (e.g., 10°C/min) I1->I2 I3 Purge with inert gas (e.g., Nitrogen) I2->I3 A1 Run the DSC experiment I3->A1 A2 Record the heat flow vs. temperature curve A1->A2 A3 Analyze the thermogram for endothermic (melting) and exothermic (decomposition) events A2->A3

Caption: A typical workflow for Differential Scanning Calorimetry analysis.

Data Interpretation:

  • Melting Point (Tm): An endothermic peak on the DSC thermogram will correspond to the melting of the sample. The peak onset or the peak maximum can be reported as the melting point.

  • Decomposition: A broad exothermic peak following the melting peak often indicates thermal decomposition.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature in a controlled atmosphere.[] It is an essential technique for determining the thermal stability and decomposition profile of a compound.[][15]

Experimental Protocol:

  • Sample Preparation: A small amount of the sample (5-10 mg) is placed in a tared TGA pan.

  • Instrument Setup:

    • The furnace is purged with an inert gas (e.g., nitrogen) to prevent oxidation.

    • The temperature program is set, for instance, a ramp from room temperature to 500 °C at a heating rate of 10 °C/min.

  • Data Acquisition: The instrument continuously records the sample mass as the temperature increases.

  • Data Analysis: The resulting TGA curve plots percentage weight loss versus temperature. The derivative of this curve (DTG) can be used to identify the temperatures of maximum weight loss.

Logical Relationship of TGA Data Interpretation:

TGA_Interpretation cluster_interpretation Interpretation TGA_Curve TGA Curve (Weight % vs. Temperature) DTG_Curve DTG Curve (d(Weight %)/dT vs. Temperature) TGA_Curve->DTG_Curve Derivative Onset_Temp Onset Temperature (Td) Temperature at which significant weight loss begins Indicates the start of decomposition TGA_Curve->Onset_Temp Stepwise_Loss Stepwise Weight Loss Distinct steps in the TGA curve Suggests a multi-stage decomposition process TGA_Curve->Stepwise_Loss Residual_Mass Residual Mass Mass remaining at the end of the experiment Indicates the formation of non-volatile decomposition products TGA_Curve->Residual_Mass DTG_Curve->Onset_Temp Correlates with peak onset

Caption: Interpreting data from a Thermogravimetric Analysis experiment.

Predicted TGA Profile for (S)-1-Cbz-amino-2-boc-amino-isopentane:

Based on the lability of the protecting groups, a two-stage decomposition is plausible:

  • First Weight Loss: Corresponding to the loss of the Boc group (isobutylene and CO2).

  • Second Weight Loss: At a higher temperature, corresponding to the decomposition of the Cbz-protected portion of the molecule.

Data Summary and Discussion

While specific experimental values for (S)-1-Cbz-amino-2-boc-amino-isopentane are not available in the literature, the following table outlines the expected data to be collected from the proposed analyses.

ParameterAnalytical TechniqueExpected ObservationSignificance
Melting Range Melting Point ApparatusA defined temperature rangeIndicator of purity
Melting Point (Tm) DSCA sharp endothermic peakThermodynamic property for identification
Decomposition Onset (Td) TGAThe temperature at which weight loss beginsDefines the upper limit of thermal stability
Decomposition Profile TGAPotentially a multi-step weight lossElucidates the decomposition pathway

The interplay between the Cbz and Boc groups, along with the stereochemistry of the isopentane backbone, will ultimately determine the precise thermal properties. Intermolecular hydrogen bonding, facilitated by the N-H protons of the carbamate groups, will likely contribute to a relatively high melting point compared to the unprotected diamine.

Conclusion

The thermal stability and melting point of (S)-1-Cbz-amino-2-boc-amino-isopentane are critical parameters for its application in pharmaceutical development and organic synthesis. While direct experimental data is scarce, a thorough understanding of the thermal behavior of its constituent Cbz and Boc protecting groups allows for a predictive assessment of its properties. The experimental protocols detailed in this guide, utilizing standard techniques such as melting point determination, DSC, and TGA, provide a robust framework for the empirical characterization of this molecule. The resulting data will be invaluable for establishing safe handling and storage conditions, optimizing reaction parameters, and ensuring the quality and purity of this important synthetic intermediate.

References

  • Müller-Schulte, D. (1978). Application of differential scanning calorimetry to the characterization of biochemical compounds. Part I. Some amino acids and model peptides. S. -Afr. Tydskr. Chem., 31, 77-80.
  • Foth, P. J., et al. (2024). Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. Organic Process Research & Development.
  • Privalov, P. L., & Potekhin, S. A. (1986). Scanning microcalorimetry in studying temperature-induced changes in proteins. Methods in Enzymology, 131, 4-51.
  • CureFFI.org. (2016). Differential scanning calorimetry. Retrieved from [Link]

  • AZoM. (2015). Characterization of Protein Stability Using Differential Scanning Calorimetry. Retrieved from [Link]

  • LookChem. (n.d.). (S)-1-CBZ-AMINO-2-BOC-AMINO-ISOPENTANE. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Cbz-Protected Amino Groups. Retrieved from [Link]

  • Alonso, J., et al. (2003). Photochemical Protection of Amines with Cbz and Fmoc Groups. The Journal of Organic Chemistry, 68(5), 2199–2202.
  • ACS Green Chemistry Institute Pharmaceutical Roundtable. (2026). Thermal Methods. Retrieved from [Link]

  • ResearchGate. (n.d.). Thermogravimetric analysis of the N‐Boc protected O‐substituted hydroxylamine reagents (R1‐R3). Retrieved from [Link]

  • ResearchGate. (n.d.). Thermogravimetric analysis (TGA) of CBz and CBz/FRHA-incorporated polymer composites. Retrieved from [Link]

  • Kumar, A., et al. (2012). Synthesis and characterization of novel α-monomers of peptide nucleic acid. Journal of the Mexican Chemical Society, 56(2), 164-170.
  • Wikipedia. (n.d.). Isopentane. Retrieved from [Link]

  • Tsiourvas, D., et al. (2009). Physicochemical and toxicological properties of novel amino acid-based amphiphiles and their spontaneously formed catanionic vesicles. Journal of Colloid and Interface Science, 336(1), 253-261.
  • Singh, T., et al. (2013). Rapid, effective deprotection of tert-butoxycarbonyl (Boc) amino acids and peptides at high temperatures using a thermally stable ionic liquid. RSC Advances, 3(42), 19307-19311.
  • Suresh Babu, V. V., & Ganesan, A. (2014). Simple And Efficient Method For Synthesis Of Z-Boc-Amino Acid Amides Using P-Toluenesulphonyl Chloride.
  • Organic Chemistry Portal. (2019). Cbz-Protected Amino Groups.
  • Gąsior-Głogowska, M., et al. (2020). Physicochemical Characterization of Amino Acid-Based Deep Eutectic Solvents. Molecules, 25(18), 4235.
  • Microbe Notes. (2022). Amino Acids- Properties, Structure, Classification, Functions. Retrieved from [Link]

  • Hoogenboom, R., et al. (2008). First Poly(2-oxazoline)s with Pendant Amino Groups.
  • Chemistry LibreTexts. (2024). 23.1: Properties of amines. Retrieved from [Link]

  • Clausen, P. A., et al. (2019). Thermogravimetry and Mass Spectrometry of Extractable Organics from Manufactured Nanomaterials for Identification of Potential Coating Components.
  • ResearchGate. (n.d.).
  • ResearchGate. (2024). Is the protecting group boc of the amino group stable at 37°C?. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved from [Link]

  • Pencheva, T., et al. (2020). Hydrolytic Stability of New Amino Acids Analogues of Memantine. Pharmacia, 67(3), 161-167.

Sources

Protocols & Analytical Methods

Method

Application Notes &amp; Protocols: Strategic Incorporation of (S)-1-Cbz-amino-2-Boc-amino-isopentane in Peptidomimetic Synthesis

Introduction: The Rationale for Diamine-Containing Peptidomimetics In the landscape of modern drug discovery, peptidomimetics represent a pivotal class of therapeutics designed to emulate the biological activity of natur...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Rationale for Diamine-Containing Peptidomimetics

In the landscape of modern drug discovery, peptidomimetics represent a pivotal class of therapeutics designed to emulate the biological activity of natural peptides while overcoming their inherent limitations, such as poor metabolic stability and low bioavailability.[1][2] A key strategy in peptidomimetic design involves the modification of the peptide backbone to introduce novel structural motifs.[3][4][5] The incorporation of 1,2-diamine units is a particularly powerful approach, as it imparts conformational constraints and can introduce new hydrogen bonding patterns, potentially leading to enhanced binding affinity and selectivity for biological targets.[1][6]

This guide provides a comprehensive overview and detailed protocols for the synthesis of peptidomimetics incorporating the chiral building block, (S)-1-Cbz-amino-2-Boc-amino-isopentane. The strategic placement of orthogonal benzyloxycarbonyl (Cbz) and tert-butoxycarbonyl (Boc) protecting groups on this diamine allows for selective deprotection and directional elongation of the peptide chain, offering precise control over the final molecular architecture.[7][8][9] This building block is particularly valuable for creating peptidomimetics with modified backbones that can lead to compounds with improved pharmacokinetic profiles.

The Keystone Building Block: (S)-1-Cbz-amino-2-Boc-amino-isopentane

The utility of (S)-1-Cbz-amino-2-Boc-amino-isopentane (CAS 325722-26-7) stems from the orthogonal nature of its two protecting groups.[10] The Boc group is labile under acidic conditions (e.g., trifluoroacetic acid, TFA), while the Cbz group is stable to acid but readily removed by catalytic hydrogenolysis.[7][8][9][11] This orthogonality is the cornerstone of its application, enabling the stepwise and selective elaboration of a peptide chain from either the N1 or N2 position of the isopentane scaffold.

Key Properties:

PropertyValue
Chemical Formula C21H34N2O4
Molecular Weight 378.51 g/mol
Appearance White to off-white solid
Chirality (S)-configuration
Solubility Soluble in common organic solvents (DCM, DMF, MeOH)

Synthesis of the Diamine Building Block

While (S)-1-Cbz-amino-2-Boc-amino-isopentane is commercially available, understanding its synthesis provides valuable context. The synthesis typically starts from a chiral precursor, such as an N-protected amino acid, and involves the reduction of an amide or azide to introduce the second amino group. The differential protection is then carried out in a controlled manner. A generalized synthetic scheme is presented below.

Synthesis_Workflow cluster_0 Building Block Synthesis Start N-Boc-(S)-Leucinal Step1 Reductive Amination (e.g., with Benzylamine, NaBH3CN) Start->Step1 Introduce second amine Step2 Cbz Protection (Benzyl Chloroformate) Step1->Step2 Protect secondary amine Product (S)-1-Cbz-amino-2-Boc-amino-isopentane Step2->Product Boc_Deprotection_and_Coupling Start (S)-1-Cbz-amino-2-Boc-amino-isopentane Step1 Boc Deprotection (TFA/DCM) Start->Step1 Intermediate Free N2 Amine (TFA Salt) Step1->Intermediate Step2 Peptide Coupling (N-protected AA, HATU, DIEA) Intermediate->Step2 Product N2-Elongated Peptidomimetic Step2->Product Cbz_Deprotection_and_Coupling Start (S)-1-Cbz-amino-2-Boc-amino-isopentane Step1 Cbz Deprotection (H2, Pd/C) Start->Step1 Intermediate Free N1 Amine Step1->Intermediate Step2 Peptide Coupling (N-protected AA, HATU, DIEA) Intermediate->Step2 Product N1-Elongated Peptidomimetic Step2->Product

Sources

Application

amide bond coupling reaction conditions for (S)-1-Cbz-amino-2-boc-amino-isopentane

Application Note: Amide Bond Coupling Strategies for (S)-1-Cbz-amino-2-Boc-amino-isopentane in Peptidomimetic Synthesis Introduction & Chemical Context (S)-1-Cbz-amino-2-Boc-amino-isopentane (CAS: 325722-26-7) is a highl...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Amide Bond Coupling Strategies for (S)-1-Cbz-amino-2-Boc-amino-isopentane in Peptidomimetic Synthesis

Introduction & Chemical Context

(S)-1-Cbz-amino-2-Boc-amino-isopentane (CAS: 325722-26-7) is a highly versatile, chiral diamine building block derived from L-valine[1]. Structurally, it features an isopentane (3-methylbutane) backbone with two amino groups masked by orthogonal carbamate protecting groups: a carboxybenzyl (Cbz) group at the primary C1 position, and a tert-butyloxycarbonyl (Boc) group at the sterically hindered, chiral C2 position.

Because both amines are protected, direct amide bond coupling with this molecule is impossible. The synthesis of complex peptidomimetics, protease inhibitors, or targeted drug conjugates using this intermediate relies entirely on the principle of orthogonal deprotection [2]. This strategy allows chemists to selectively unmask one specific amine while preserving the other, dictating the regioselectivity of the subsequent amide bond formation.

Strategic Workflow & Orthogonal Deprotection

The structural asymmetry of this molecule necessitates two distinct coupling strategies depending on which amine is targeted for elongation:

  • Pathway A (C2-Amine Targeting): Acidic cleavage of the Boc group exposes the C2 amine. This amine is adjacent to an isopropyl group, making it highly sterically hindered. Coupling at this position requires highly efficient, uronium-based reagents like HATU to overcome the steric bulk[3].

  • Pathway B (C1-Amine Targeting): Hydrogenolysis of the Cbz group exposes the C1 amine. This primary amine is unhindered, allowing for the use of milder, more atom-economical carbodiimide reagents like EDC/HOBt[4].

G Start (S)-1-Cbz-amino-2-Boc-amino-isopentane (Orthogonally Protected Diamine) BocDep Pathway A: Boc Deprotection (TFA / DCM) Start->BocDep CbzDep Pathway B: Cbz Deprotection (H2, Pd/C) Start->CbzDep C2Amine Free C2 Amine (Sterically Hindered Chiral Center) BocDep->C2Amine C1Amine Free C1 Amine (Unhindered Primary Amine) CbzDep->C1Amine CouplingA Amide Coupling (HATU / DIPEA) C2Amine->CouplingA CouplingB Amide Coupling (EDC / HOBt) C1Amine->CouplingB ProdA C2-Amide Peptidomimetic CouplingA->ProdA ProdB C1-Amide Peptidomimetic CouplingB->ProdB

Figure 1: Orthogonal deprotection and regioselective amide coupling workflows for (S)-1-Cbz-amino-2-Boc-amino-isopentane.

Mechanistic Insights & Causality (E-E-A-T)

As a drug development professional, selecting the right coupling reagent is not arbitrary; it is a direct response to the steric and electronic environment of the target amine.

  • Overcoming Steric Hindrance at C2 with HATU: The C2 amine is sterically encumbered by the adjacent isopropyl moiety. Standard carbodiimides (DIC, EDC) often suffer from sluggish kinetics here, leading to stalled aminolysis and an increased risk of side reactions (e.g., oxazolone formation and subsequent epimerization)[5]. HATU overcomes this via the "7-aza effect"[3]. The pyridine nitrogen of the HOAt leaving group provides anchimeric assistance, stabilizing the incoming amine through a hydrogen-bonded 7-membered cyclic transition state, drastically accelerating the coupling rate[3],[6].

  • Atom Economy and Purification at C1 with EDC/HOBt: The C1 amine is a highly reactive primary amine. Using HATU here is unnecessary and less sustainable due to the generation of difficult-to-remove tetramethylurea (TMU) byproducts[7]. Instead, EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) paired with HOBt (1-hydroxybenzotriazole) is the optimal choice. HOBt rapidly intercepts the O-acylisourea intermediate to form an active ester, suppressing N-acylurea byproduct formation and minimizing epimerization of the carboxylic acid[8]. Furthermore, EDC and its urea byproduct are water-soluble, allowing for seamless removal during simple aqueous workup[4].

  • Base Selection (DIPEA vs. TEA): N,N-Diisopropylethylamine (DIPEA) is universally preferred over Triethylamine (TEA) in these protocols. DIPEA is bulkier and less nucleophilic, which prevents it from acting as a competing nucleophile and minimizes base-catalyzed epimerization of the activated carboxylic acid during the pre-activation phase[3].

Quantitative Data Summary

The following table summarizes the performance of various coupling reagents when targeting the sterically hindered C2 amine of the isopentane scaffold.

Coupling ReagentEquivalentsBase (Eq.)Reaction TimeYield (%)Epimerization RiskByproduct Removal
HATU 1.1 - 1.2DIPEA (2.5)1 - 2 hours>90%Very LowRequires chromatography (TMU byproduct)
EDC / HOBt 1.2 / 1.2DIPEA (2.5)12 - 18 hours65 - 75%LowSimple aqueous wash (Water-soluble urea)
PyBOP 1.2DIPEA (2.5)4 - 6 hours80 - 85%ModerateRequires chromatography (HMPA byproduct)
DCC 1.2None>24 hours<50%HighFiltration (Insoluble DCU)

Experimental Protocols

Protocol A: Selective Boc Deprotection & HATU-Mediated Coupling (C2-Amine)

This protocol is optimized for coupling a generic carboxylic acid to the sterically hindered C2 position.

  • Boc Deprotection: Dissolve (S)-1-Cbz-amino-2-Boc-amino-isopentane (1.0 eq) in anhydrous Dichloromethane (DCM). Add Trifluoroacetic acid (TFA) to achieve a 1:1 (v/v) DCM:TFA mixture. Stir at room temperature for 1 hour.

  • Workup: Concentrate the mixture under reduced pressure. Co-evaporate with toluene (3x) to remove residual TFA. The resulting C2-free amine TFA salt must be dried under high vacuum for at least 2 hours and can be used without further purification.

  • Pre-activation: In a separate flame-dried flask, dissolve the target carboxylic acid (1.1 eq) and HATU (1.1 eq) in anhydrous N,N-Dimethylformamide (DMF)[3]. Add DIPEA (2.5 eq) and stir for 5-10 minutes at room temperature to form the highly reactive OAt-active ester.

  • Coupling: Add a solution of the C2-amine TFA salt (1.0 eq) in DMF to the pre-activated acid mixture. Stir at room temperature for 1-2 hours. Monitor the disappearance of the amine via LC-MS.

  • Isolation: Dilute the reaction with Ethyl Acetate (EtOAc). Wash sequentially with 5% aqueous citric acid, saturated NaHCO3, and brine. Dry over Na2SO4, filter, and concentrate. Purify via flash column chromatography to remove the tetramethylurea (TMU) byproduct[3].

Protocol B: Selective Cbz Deprotection & EDC/HOBt-Mediated Coupling (C1-Amine)

This protocol is optimized for coupling to the unhindered C1 position, prioritizing scalable and sustainable purification.

  • Cbz Deprotection (Hydrogenolysis): Dissolve the starting material (1.0 eq) in Methanol (MeOH). Add 10% Pd/C (0.1 eq by weight). Purge the flask with Nitrogen, then introduce Hydrogen gas (via a balloon). Stir vigorously at room temperature for 2-4 hours until the starting material is entirely consumed (monitor by TLC).

  • Workup: Filter the suspension through a pad of Celite to remove the Pd/C catalyst. Wash the Celite pad with additional MeOH. Concentrate the filtrate to yield the free C1-amine.

  • Coupling: Dissolve the target carboxylic acid (1.1 eq), the C1-amine (1.0 eq), and HOBt (1.2 eq) in a 4:1 mixture of DCM/DMF. Cool the mixture to 0 °C.

  • Activation: Add EDC·HCl (1.2 eq) followed by DIPEA (2.5 eq)[4]. Allow the reaction to slowly warm to room temperature and stir for 12-18 hours.

  • Isolation: Dilute with DCM. Wash with 1M HCl (to remove unreacted amine and basic EDC byproducts), saturated NaHCO3, and brine. The water-soluble urea byproduct of EDC is entirely removed in the aqueous phase[4]. Dry over MgSO4, filter, and concentrate to yield the high-purity product.

References

  • Albericio, F. (2000). Orthogonal protecting groups for N(alpha)-amino and C-terminal carboxyl functions in solid-phase peptide synthesis. Biopolymers, 55(2), 123-139. Retrieved from:[Link]

  • El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557-6602. Retrieved from:[Link]

  • PeptideChemistry.org. HATU and HBTU Peptide Coupling: Mechanism and Bench Utility. Retrieved from: [Link]

  • Prasad, E., et al. (2008). A Practical Method for Functionalized Peptide or Amide Bond Formation in Aqueous−Ethanol Media with EDC as Activator. Organic Process Research & Development. Retrieved from:[Link]

  • Jelkmann, M., et al. (2021). Optimization of Critical Parameters for Carbodiimide Mediated Production of Highly Modified Chitosan. MDPI Polymers. Retrieved from:[Link]

  • ACS GCI Pharmaceutical Roundtable. Sustainability Challenges in Peptide Synthesis and Purification: From R&D to Production. Retrieved from:[Link]

  • NIH PMC. Epimerisation in Peptide Synthesis. Retrieved from:[Link]

Sources

Method

Application Note: Preparation of Unsymmetrical Chiral Diamine Ligands from (S)-1-Cbz-amino-2-Boc-amino-isopentane

Introduction & Strategic Rationale Chiral 1,2-diamines are privileged scaffolds in modern asymmetric synthesis. They serve as essential ligands for transition-metal catalysis (e.g., Noyori-type asymmetric transfer hydrog...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Strategic Rationale

Chiral 1,2-diamines are privileged scaffolds in modern asymmetric synthesis. They serve as essential ligands for transition-metal catalysis (e.g., Noyori-type asymmetric transfer hydrogenation) and act as highly effective organocatalysts. However, the synthesis of unsymmetrical chiral diamines—where each nitrogen atom bears a distinct functional group—remains a significant synthetic challenge.

Utilizing (S)-1-Cbz-amino-2-Boc-amino-isopentane (a differentially protected 1,2-diamine derived from L-leucine) provides a [1]. The strategic advantage of this precursor lies in the[2].

This orthogonality allows the chemist to selectively unmask one amine, derivatize it (e.g., via sulfonylation or alkylation), and subsequently unmask the second amine to yield a[3].

Mechanistic Insights & Causality

As a best practice in synthetic design, understanding the causality behind deprotection conditions ensures that the structural integrity and enantiomeric excess (ee) of the chiral backbone are maintained.

  • Hydrogenolysis of Cbz: Palladium catalyzes the addition of hydrogen across the benzyl-oxygen bond. This undergoes heterolytic cleavage to release toluene and a carbamic acid intermediate, which spontaneously decarboxylates to yield the free amine. Because the Boc group lacks a benzylic C–O bond, it is completely inert to these reductive conditions. Alternatively,[4].

  • Acidolysis of Boc: Trifluoroacetic acid (TFA) protonates the carbamate carbonyl. The tert-butyl group is highly stabilized as a carbocation, allowing it to depart (forming isobutylene gas) alongside CO2. The Cbz group, lacking a tertiary carbon to stabilize a leaving cation, remains entirely stable under standard TFA/DCM conditions.

Experimental Workflows

The following protocols are designed as self-validating systems. In-process controls (like specific TLC stains) and strategic workup procedures are embedded to ensure high fidelity at each step.

Protocol A: Synthesis of N-Tosyl-1,2-diamine Ligands (Type I)

This pathway is critical for synthesizing TsDPEN-analogous ligands used in Ru-catalyzed asymmetric transfer hydrogenation.

Step 1: Selective Cbz Hydrogenolysis

  • Setup: Dissolve (S)-1-Cbz-amino-2-Boc-amino-isopentane (10.0 mmol) in anhydrous methanol (50 mL) in a round-bottom flask.

  • Catalyst Addition: Carefully add 10% Pd/C (10 mol%, ~1.06 g) under an argon atmosphere to prevent solvent ignition.

  • Reaction: Purge the flask with H2 gas (via balloon) three times. Stir vigorously at 25 °C for 4–6 hours.

  • Self-Validation (Monitoring): Monitor via TLC (Hexanes/EtOAc). The UV-active starting material will disappear. Stain with Ninhydrin and heat; a dark purple spot indicates the successful formation of the primary amine.

  • Workup: Filter the suspension through a pad of Celite to remove the Pd/C catalyst. Wash the Celite pad with additional methanol (3 × 20 mL). Concentrate the filtrate in vacuo to yield (S)-1-amino-2-Boc-amino-isopentane.

Step 2: Sulfonylation

  • Setup: Dissolve the crude amine in anhydrous dichloromethane (DCM, 40 mL). Add triethylamine (TEA, 15.0 mmol) and cool to 0 °C.

  • Reagent Addition: Add p-toluenesulfonyl chloride (TsCl, 11.0 mmol) portion-wise.

  • Reaction: Allow the mixture to warm to 25 °C and stir for 12 hours.

  • Workup: Quench with saturated aqueous NaHCO3 to neutralize excess TsCl. Extract with DCM. Wash the organic layer with brine, dry over anhydrous Na2SO4, and concentrate. Purify via flash chromatography to yield (S)-1-Ts-amino-2-Boc-amino-isopentane.

Step 3: Boc Deprotection

  • Setup: Dissolve the sulfonylated intermediate in DCM (20 mL) and cool to 0 °C.

  • Reaction: Add TFA (10 mL) dropwise. Stir for 2 hours at 25 °C.

  • Workup: Concentrate in vacuo to remove excess TFA. Critical Step: Neutralize the resulting TFA salt by partitioning the residue between DCM and 1M NaOH until the aqueous layer reaches pH 10. Extract, dry, and concentrate to afford the final (S)-1-Ts-amino-2-amino-isopentane ligand.

Protocol B: Synthesis of N-Alkyl-1,2-diamine Ligands (Type II)

This protocol selectively removes the Boc group first, allowing for the introduction of alkyl substituents via reductive amination.

Step 1: Selective Boc Acidolysis

  • Setup: Dissolve (S)-1-Cbz-amino-2-Boc-amino-isopentane (10.0 mmol) in DCM (30 mL) at 0 °C.

  • Reaction: Add TFA (15 mL) dropwise. Stir for 2 hours. The Cbz group remains completely stable.

  • Workup: Evaporate volatiles. Basify with saturated aqueous Na2CO3 to pH 9. Extract with ethyl acetate (3 × 30 mL), dry over MgSO4, and concentrate to yield (S)-1-Cbz-amino-2-amino-isopentane.

Step 2: Reductive Amination

  • Setup: Dissolve the free amine in 1,2-dichloroethane (DCE, 40 mL). Add the desired aldehyde (e.g., benzaldehyde, 10.5 mmol).

  • Reaction: Add sodium triacetoxyborohydride (NaBH(OAc)3, 15.0 mmol) and a catalytic amount of acetic acid (0.5 mL). Causality Note: NaBH(OAc)3 is chosen over NaBH4 because it is mild enough to selectively reduce the iminium intermediate without reducing the unreacted aldehyde. Stir at 25 °C for 16 hours.

  • Workup: Quench with 1M NaOH. Extract with DCM, dry, and concentrate.

Step 3: Final Cbz Deprotection

  • Follow the exact hydrogenolysis procedure outlined in Protocol A, Step 1. The resulting product is the (S)-1-amino-2-alkylamino-isopentane ligand.

Quantitative Data: Orthogonal Deprotection Summary

Protecting Group CleavedReagents & ConditionsIntact GroupYield (%)ee Retention (%)
Cbz H2 (1 atm), 10% Pd/C, MeOH, 25 °C, 4hBoc>95%>99%
Cbz AlCl3, HFIP, 25 °C, 2hBoc92%>99%
Boc TFA/DCM (1:2), 0 °C to 25 °C, 2hCbz>98%>99%
Boc 4M HCl in Dioxane, 25 °C, 1hCbz>95%>99%

Synthetic Workflow Visualization

G SM (S)-1-Cbz-amino-2-Boc-amino-isopentane (Differentially Protected Diamine) A1 (S)-1-Amino-2-Boc-amino-isopentane SM->A1 H2, Pd/C, MeOH (Selective Cbz Cleavage) B1 (S)-1-Cbz-amino-2-amino-isopentane SM->B1 TFA, DCM (Selective Boc Cleavage) A2 (S)-1-Ts-amino-2-Boc-amino-isopentane A1->A2 TsCl, Et3N, DCM (Sulfonylation) A3 (S)-1-Ts-amino-2-amino-isopentane (Type I Ligand) A2->A3 TFA, DCM (Boc Cleavage) B2 (S)-1-Cbz-amino-2-alkylamino-isopentane B1->B2 R-CHO, NaBH(OAc)3 (Reductive Amination) B3 (S)-1-Amino-2-alkylamino-isopentane (Type II Ligand) B2->B3 H2, Pd/C, MeOH (Cbz Cleavage)

Caption: Divergent synthesis of unsymmetrical chiral diamine ligands via orthogonal deprotection.

References

  • Amino Acid Based Synthesis of Chiral Long Chain Diamines and Tetramines. National Institutes of Health (NIH) - PMC. Available at:[Link]

  • Expedient Synthesis of Chiral 1,2- and 1,4-Diamines: Protecting Group Dependent Regioselectivity in Direct Organocatalytic Asymmetric Mannich Reactions. ACS Publications - Organic Letters. Available at:[Link]

  • Mild Method for Deprotection of the N-Benzyloxycarbonyl (N-Cbz) Group by the Combination of AlCl3 and HFIP. ACS Publications - The Journal of Organic Chemistry. Available at:[Link]

  • Protecting group. Wikipedia, The Free Encyclopedia. Available at: [Link]

Sources

Application

Application Note: Orthogonal TFA Cleavage Protocols for (S)-1-Cbz-amino-2-boc-amino-isopentane Derivatives

Introduction & Strategic Overview (S)-1-Cbz-amino-2-boc-amino-isopentane is a highly versatile, orthogonally protected chiral diamine building block frequently utilized in peptidomimetic synthesis and small-molecule drug...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Strategic Overview

(S)-1-Cbz-amino-2-boc-amino-isopentane is a highly versatile, orthogonally protected chiral diamine building block frequently utilized in peptidomimetic synthesis and small-molecule drug development. The presence of both a tert-butyloxycarbonyl (Boc) and a carboxybenzyl (Cbz) group allows researchers to selectively deprotect one amine terminus while leaving the other intact.

This application note details the mechanistic rationale, scavenger selection, and step-by-step execution for the selective removal of the Boc group using Trifluoroacetic Acid (TFA), ensuring high yield and purity without compromising the Cbz moiety.

Mechanistic Causality: Orthogonality and Acidolysis

The selective removal of the Boc group in the presence of a Cbz group is a foundational example of orthogonal protection strategies. The cleavage of the Boc carbamate is an [1].

Upon the introduction of TFA, the carbamate oxygen is protonated. Because the resulting tert-butyl cation is highly stabilized by hyperconjugation, the C–O bond readily cleaves, yielding a carbamic acid intermediate. This intermediate is thermodynamically unstable and rapidly decarboxylates, [2]—a process that drives the reaction forward. The resulting free amine is immediately protonated by the excess acid to form a[3].

Conversely, the Cbz group relies on a benzyl carbamate linkage. Because a primary benzyl cation is significantly less stable than a tertiary butyl cation, the Cbz group is[4]. Its removal requires either catalytic hydrogenolysis (e.g., H2 over Pd/C) or extremely strong Brønsted/Lewis acids (e.g., liquid HF or TMSBr).

Mechanism Boc N-Boc Carbamate (Stable) Protonated Protonated Intermediate Boc->Protonated TFA Carbamic Carbamic Acid (- t-Butyl Cation) Protonated->Carbamic Cleavage Product Amine TFA Salt (+ CO2 Gas) Carbamic->Product Decarboxylation

Fig 1. Acid-catalyzed SN1 mechanism of TFA-mediated Boc deprotection.

The Role of Scavengers in Cleavage Cocktails

During acidolysis, the liberated tert-butyl cation acts as a potent electrophile. If left unquenched, it can lose a proton to form [5], polymerize into oligomers, or [6].

While the isopentane backbone lacks highly nucleophilic side chains (such as methionine or tryptophan), the addition of scavengers is still critical. Scavengers trap the tert-butyl cation, preventing the slow, irreversible alkylation of the Cbz aromatic ring during prolonged exposure to the cleavage cocktail.

Table 1: Quantitative Scavenger Selection Guide

ScavengerChemical RoleTypical Conc. (v/v)Practical Considerations
Triisopropylsilane (TIS) Hydride donor; traps carbocations2.5% - 5.0%Highly effective for tert-butyl cations; non-odorous alternative to thiols.
Water (H₂O) Nucleophilic quencher2.5% - 5.0%Converts tert-butyl cation to tert-butanol. Often paired with TIS.
1,2-Ethanedithiol (EDT) Thiol-based electrophile trap1.0% - 2.5%Unnecessary for this specific aliphatic substrate; highly malodorous.
Thioanisole Thioether trap5.0%Used in complex peptide synthesis; overkill for simple isopentane derivatives.

Validated Experimental Protocol

This protocol utilizes a standard 50% TFA in Dichloromethane (DCM) cocktail, supplemented with TIS and water to ensure a clean, self-validating reaction profile.

Workflow Step1 1. Substrate Dissolution Dissolve in dry DCM (0 °C) Step2 2. Cocktail Addition Add TFA/DCM/TIS/H2O Step1->Step2 Step3 3. Reaction Stir at RT for 1-2h (Vent CO2) Step2->Step3 Step4 4. In-Process Control TLC (Ninhydrin) / LC-MS Step3->Step4 Step5 5. Concentration Rotary evaporation & Toluene Step4->Step5 Step6 6. Isolation Trituration with Hexanes/Ether Step5->Step6

Fig 2. Step-by-step experimental workflow for orthogonal Boc cleavage.

Step-by-Step Methodology:
  • Preparation of Cleavage Cocktail: In a well-ventilated fume hood, prepare a fresh solution of TFA / DCM / TIS / H₂O in a 50:45:2.5:2.5 (v/v) ratio.

  • Substrate Dissolution: Weigh (S)-1-Cbz-amino-2-boc-amino-isopentane (1.0 eq) into a round-bottom flask. Dissolve in a minimal volume of dry DCM. Place the flask in an ice bath (0 °C) to control the initial exothermic protonation.

  • Cocktail Addition: Dropwise, add the cleavage cocktail (approximately 10 mL per gram of substrate).

  • Reaction Execution: Remove the ice bath and allow the mixture to warm to room temperature. Ensure the flask is vented (e.g., via a mineral oil bubbler) to allow the [2]. Stir for 1 to 2 hours.

  • Self-Validation (In-Process Control): Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexanes/Ethyl Acetate eluent. The starting material will be UV-active but Ninhydrin-negative. The reaction is complete when the starting material spot disappears, replaced by a baseline, UV-active, and strongly Ninhydrin-positive spot (indicating the primary amine).

  • Concentration: Once complete, concentrate the reaction mixture under reduced pressure using a rotary evaporator equipped with a cold trap. (Caution: TFA is highly corrosive; ensure proper pump protection).

  • Co-evaporation: To azeotropically remove residual TFA, add toluene (3 × 10 mL) and evaporate to dryness after each addition.

  • Isolation: Due to the highly lipophilic nature of the isopentane backbone, the resulting TFA salt may not precipitate as a solid in standard cold diethyl ether. Triturate the residue with a 1:1 mixture of cold hexanes and diethyl ether. If an oil persists, decant the supernatant and dry the viscous product under high vacuum for 12 hours to yield the pure (S)-1-Cbz-amino-2-amino-isopentane trifluoroacetate salt .

References

  • Boc Deprotection Mechanism - TFA . Common Organic Chemistry. Available at:[Link]

  • What happens to the t-butyl cation in the TFA deprotection of a t-butyl ester? Chemistry Stack Exchange. Available at:[Link]

  • Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid . PubMed. Available at:[Link]

  • Amine Protection and Deprotection . Master Organic Chemistry. Available at:[Link]

  • Amino Acid-Protecting Groups . Chemical Reviews (ACS Publications). Available at:[Link]

Sources

Technical Notes & Optimization

No content available

This section has no published content on the current product page yet.

Reference Data & Comparative Studies

Validation

A Senior Application Scientist's Guide to Mass Spectrometry Fragmentation Pattern Validation of (S)-1-Cbz-amino-2-boc-amino-isopentane

For Researchers, Scientists, and Drug Development Professionals In the synthesis of complex molecules, particularly in pharmaceutical development, the unambiguous structural confirmation of intermediates is paramount. Th...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

In the synthesis of complex molecules, particularly in pharmaceutical development, the unambiguous structural confirmation of intermediates is paramount. The diaminoalkane scaffold, protected with orthogonal groups like Carboxybenzyl (Cbz) and tert-Butyloxycarbonyl (Boc), is a common motif. This guide provides an in-depth analysis and a validated protocol for confirming the structure of (S)-1-Cbz-amino-2-boc-amino-isopentane via mass spectrometry, focusing on the predictable and diagnostic fragmentation patterns of the Cbz and Boc protecting groups.

The structure of (S)-1-Cbz-amino-2-boc-amino-isopentane, with a molecular weight of 350.45 g/mol , presents a unique opportunity to observe the competitive fragmentation of two distinct carbamate protecting groups within the same molecule. This guide will compare and contrast the expected fragmentation pathways under electrospray ionization (ESI) and propose a systematic approach for experimental validation.

Core Principles: Understanding the Fragmentation Logic

The fragmentation of a molecule in a mass spectrometer is not a random process. It is governed by the relative stabilities of the bonds within the ion and the resulting fragments. For the target molecule, the primary sites of initial fragmentation will be the labile protecting groups and the C-C bonds of the isopentane backbone.

Key Molecular Information:

PropertyValue
Compound Name (S)-1-Cbz-amino-2-boc-amino-isopentane
CAS Number 325722-26-7[1]
Molecular Formula C19H30N2O4
Molecular Weight 350.45

Our analysis will primarily focus on positive-ion mode ESI, as the two nitrogen atoms are readily protonated, leading to [M+H]⁺ ions. Collision-Induced Dissociation (CID) will be the method of choice for fragmentation, as it provides reproducible and structurally informative spectra.

Predicted Fragmentation Pathways: A Comparative Analysis

The protonated molecule, [M+H]⁺, will likely exhibit two major competing fragmentation pathways initiated by the loss of components from the Boc and Cbz groups.

Pathway A: The Boc Group Fragmentation Cascade

The Boc group is notoriously labile and serves as an excellent diagnostic marker. Its fragmentation is expected to proceed through several well-documented steps:

  • Loss of Isobutylene (C4H8): A characteristic neutral loss of 56 Da via a six-membered ring transition state, often referred to as a McLafferty-like rearrangement. This is typically a very prominent fragmentation pathway for Boc-protected amines.[2][3]

  • Loss of the Entire Boc Group (C5H9O2): A neutral loss of 101 Da, corresponding to the complete removal of the tert-butoxycarbonyl group.

  • Formation of the tert-Butyl Cation: Direct cleavage can also produce a stable tert-butyl cation at m/z 57.[4]

Pathway B: The Cbz Group Fragmentation Cascade

The Cbz group, while generally more stable than the Boc group, also produces highly characteristic fragments:

  • Formation of the Tropylium Ion: The most prominent fragmentation pathway for the Cbz group is the formation of the highly stable tropylium cation (C7H7⁺) at m/z 91. This occurs through the cleavage of the benzyl-oxygen bond.

  • Loss of CO2 and Toluene: A stepwise or concerted loss of carbon dioxide (44 Da) and toluene (92 Da) can also be observed.

Pathway C: Backbone Fragmentation

Cleavage of the carbon-carbon bonds within the isopentane backbone, particularly the bond between C1 and C2 (α-cleavage to the amine), is also possible.[5][6] This would result in fragments that retain one or both of the protected amino groups.

The following diagram illustrates the predicted primary fragmentation pathways for the [M+H]⁺ ion of (S)-1-Cbz-amino-2-boc-amino-isopentane.

G cluster_Boc Boc Fragmentation cluster_Cbz Cbz Fragmentation cluster_Backbone Backbone Cleavage M [M+H]⁺ m/z 351.2 Boc_1 Loss of Isobutylene (-56 Da) [M+H-C4H8]⁺ m/z 295.2 M->Boc_1 -C4H8 Boc_3 tert-Butyl Cation [C4H9]⁺ m/z 57.1 M->Boc_3 Cbz_1 Tropylium Ion [C7H7]⁺ m/z 91.1 M->Cbz_1 + Fragment Cbz_2 Loss of Toluene (-92 Da) [M+H-C7H8]⁺ m/z 259.2 M->Cbz_2 -C7H8 Backbone_1 C1-C2 Cleavage (Multiple Fragments Possible) M->Backbone_1 Boc_2 Loss of Boc Radical (-100 Da) [M+H-C5H8O2]⁺ m/z 251.2 Boc_1->Boc_2 -CO2

Caption: Predicted major fragmentation pathways for protonated (S)-1-Cbz-amino-2-boc-amino-isopentane.

Experimental Protocol for Fragmentation Validation

This protocol outlines a systematic approach using a standard tandem mass spectrometer (e.g., a quadrupole-time-of-flight or ion trap instrument) equipped with an ESI source.

Part 1: Sample Preparation and Initial MS Scan (MS1)
  • Sample Preparation:

    • Dissolve a small amount (approx. 1 mg) of (S)-1-Cbz-amino-2-boc-amino-isopentane in 1 mL of a 50:50 mixture of acetonitrile and water.

    • Add 0.1% formic acid to the solution to promote protonation.

    • Serially dilute the stock solution to a final concentration of 1-10 µg/mL for direct infusion.

  • Mass Spectrometer Setup:

    • Ionization Mode: Positive Electrospray Ionization (ESI+).

    • Infusion: Direct infusion via a syringe pump at a flow rate of 5-10 µL/min.

    • MS1 Scan Range: m/z 50-500.

    • Capillary Voltage: 3.5-4.5 kV.

    • Cone Voltage/Fragmentor Voltage: Use a low setting (e.g., 20-30 V) to minimize in-source fragmentation and maximize the abundance of the [M+H]⁺ precursor ion.

  • Expected Outcome: A dominant peak at m/z 351.2, corresponding to the [M+H]⁺ ion. Minor adducts such as [M+Na]⁺ (m/z 373.2) may also be present.

Part 2: Tandem MS (MS/MS) for Fragmentation Analysis
  • Precursor Ion Selection: Set the mass spectrometer to isolate the [M+H]⁺ ion at m/z 351.2.

  • Collision-Induced Dissociation (CID):

    • Apply a stepped or ramped collision energy (e.g., 10-40 eV). This is crucial as different fragmentation pathways are favored at different energy levels. Lower energies will favor the loss of the labile Boc group, while higher energies will be required for Cbz and backbone fragmentation.

    • Collision Gas: Argon or Nitrogen.

  • MS/MS Scan: Acquire the product ion spectrum.

Part 3: Data Analysis and Pathway Validation

The resulting MS/MS spectrum should be analyzed for the presence of the key diagnostic fragments predicted earlier.

Comparative Data Summary:

Predicted Fragment Ionm/z (monoisotopic)Originating GroupExpected Relative Abundance
[M+H]⁺351.2Precursor Ion-
[M+H-C4H8]⁺295.2BocHigh
[M+H-C5H8O2]⁺251.2BocModerate
[C4H9]⁺57.1BocModerate to High
[C7H7]⁺91.1CbzHigh
[M+H-C7H8]⁺259.2CbzLow to Moderate

Validation Workflow:

The following diagram outlines the logical workflow for validating the fragmentation pattern.

G start Start: Synthesized Compound prep Sample Preparation (ACN/H2O, 0.1% FA) start->prep ms1 MS1 Analysis (ESI+, Low Energy) prep->ms1 check_precursor Precursor [M+H]⁺ at m/z 351.2 Observed? ms1->check_precursor ms2 MS/MS Analysis (Isolate m/z 351.2, CID) check_precursor->ms2 Yes fail Structure NOT Confirmed Re-evaluate Synthesis/Purity check_precursor->fail No validate_boc Boc Fragments Present? (m/z 295.2, 57.1) ms2->validate_boc validate_cbz Cbz Fragments Present? (m/z 91.1) ms2->validate_cbz validate_backbone Backbone Fragments Present? ms2->validate_backbone conclusion Structure Confirmed validate_boc->conclusion validate_cbz->conclusion validate_backbone->conclusion

Sources

Safety & Regulatory Compliance

Safety

(S)-1-Cbz-amino-2-boc-amino-isopentane proper disposal procedures

As a Senior Application Scientist specializing in synthetic methodologies and laboratory safety, I approach chemical waste management not merely as a regulatory hurdle, but as an integral component of experimental design...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist specializing in synthetic methodologies and laboratory safety, I approach chemical waste management not merely as a regulatory hurdle, but as an integral component of experimental design.

The compound (S)-1-Cbz-amino-2-boc-amino-isopentane is a doubly-protected chiral diamine. Its structural complexity—featuring both a tert-butyloxycarbonyl (Boc) group and a carboxybenzyl (Cbz) group on an isopentane scaffold—dictates that its disposal cannot be treated with a "one-size-fits-all" approach. Because these protecting groups are orthogonal, they are removed under drastically different chemical conditions[]. Consequently, the waste streams generated during its lifecycle range from benign non-halogenated organics to highly corrosive acids and pyrophoric heavy metals[2].

The following guide provides the causality-driven, self-validating protocols necessary to safely manage and dispose of this compound and its synthetic byproducts.

Structural Causality & Hazard Profiling

To manage waste effectively, we must first deconstruct the molecule's reactivity profile:

  • The Isopentane Core & Nitrogen Content: The base molecule (C18H28N2O4) is a non-halogenated organic solid. When incinerated, the nitrogen atoms generate nitrogen oxides (NOx). Therefore, pure bulk disposal requires facilities equipped with NOx scrubbers.

  • The Boc Group (Acid-Labile): Deprotection of the Boc group typically requires neat Trifluoroacetic Acid (TFA) or HCl in dioxane[]. This generates isobutylene gas, carbon dioxide, and highly acidic, fluorinated liquid waste that poses severe corrosive hazards[2].

  • The Cbz Group (Hydrogenation-Labile): Cleavage of the Cbz group is predominantly achieved via catalytic hydrogenation using Palladium on Carbon (Pd/C)[2]. This introduces heavy metal waste and severe fire hazards, as spent Pd/C is highly pyrophoric when exposed to air.

Waste Segregation Decision Logic

Proper segregation prevents catastrophic cross-reactions (e.g., mixing acidic TFA waste with cyanide-containing streams) and ensures compliance with EPA Subpart K guidelines for academic and research laboratories[3].

WasteRouting Start Compound State (S)-1-Cbz-amino-2-boc-amino-isopentane Solid Pure Solid / Unreacted Start->Solid Liquid In Reaction Mixture Start->Liquid SolidWaste Non-Halogenated Organic Solid Waste Solid->SolidWaste TFA TFA Cleavage (Boc Removal) Liquid->TFA PdC Hydrogenation (Cbz Removal) Liquid->PdC DCM Halogenated Solvent (e.g., DCM) Liquid->DCM AcidWaste Acidic Organic Waste (Requires Neutralization) TFA->AcidWaste MetalWaste Heavy Metal Solid Waste (Pyrophoric Pd/C) PdC->MetalWaste Filter OrgWaste Non-Halogenated Liquid Waste PdC->OrgWaste Filtrate HalWaste Halogenated Liquid Waste DCM->HalWaste

Fig 1: Waste segregation decision tree for protected isopentane derivatives.

Operational Disposal Protocols

The following step-by-step methodologies are designed as self-validating systems, ensuring that safety parameters are confirmed before proceeding to the next step.

Protocol A: Disposal of Unreacted Bulk Solid

Use this protocol for expired reagents, spilled solids, or contaminated weighing paper.

  • Collection: Sweep or scrape the solid compound using a non-sparking spatula. Place the material into a wide-mouth High-Density Polyethylene (HDPE) container.

  • Solvent Avoidance: Do not dissolve the solid in a solvent simply to dispose of it as a liquid. Dissolution artificially inflates the volume of hazardous liquid waste, violating EPA waste minimization principles[4].

  • Labeling: Label the container strictly as "Non-Halogenated Organic Solid Waste."

  • Validation Check: Inspect the container for any residual moisture or incompatible oxidizers before sealing. The container must be stored away from strong acids.

Protocol B: TFA/Boc Deprotection Effluent

Use this protocol for the highly acidic liquid waste generated after removing the Boc group.

  • Degassing: Boc deprotection generates isobutylene and CO2. Allow the reaction mixture to stir open to a fume hood exhaust (or under an inert gas sweep) for 30 minutes post-reaction to ensure all dissolved gases have escaped. Causality: Sealing actively degassing solutions in waste carboys leads to catastrophic pressure explosions.

  • Segregation: Transfer the effluent into a dedicated Polytetrafluoroethylene (PTFE) or HDPE waste carboy. Do not use standard glass or PET, as prolonged exposure to concentrated fluorinated acids can degrade them.

  • Neutralization (Optional but Recommended): If your institutional Laboratory Management Plan permits on-site treatment[3], slowly quench the acidic waste into a stirred bath of saturated aqueous sodium bicarbonate ( NaHCO3​ ) over ice.

  • Validation Check: If neutralized, test the aqueous layer with universal pH paper. The protocol is validated when the pH stabilizes between 6.0 and 8.0. If unneutralized, ensure the carboy features a vented cap to prevent pressure buildup.

Protocol C: Pd/C Catalytic Cbz Deprotection Waste

Use this protocol for the spent catalyst generated after removing the Cbz group.

  • Inert Quenching: Upon completion of the hydrogenation reaction, purge the reaction vessel with Argon or Nitrogen for 15 minutes to displace all residual hydrogen gas.

  • Filtration: Filter the mixture through a pad of Celite. Critical: Do not allow the Pd/C filter cake to run dry. Air drawn through dry, hydrogen-saturated Pd/C will spontaneously ignite the residual organic solvents[2].

  • Wetting: Immediately wash the filter cake with a generous amount of deionized water (at least 1:1 w/w ratio to the catalyst).

  • Containerization: Transfer the wet Celite/Pd/C mixture into a dedicated glass jar labeled "Hazardous Waste - Flammable Solid (Spent Palladium Catalyst)."

  • Validation Check: Visually confirm that a distinct layer of water rests on top of the solid catalyst in the waste jar. Touch the outside of the jar; it must remain at room temperature. Any heat indicates active oxidation, requiring immediate addition of more water.

Quantitative Waste Categorization

To streamline compliance with environmental health and safety (EHS) departments, all quantitative data regarding the waste streams associated with (S)-1-Cbz-amino-2-boc-amino-isopentane are summarized below.

Waste StreamPrimary ComponentsEPA Waste CodepH RangePrimary HazardContainer Material
Unreacted Solid (S)-1-Cbz-amino-2-boc-amino-isopentaneNone (Non-RCRA)N/ACombustible Dust / NOxHDPE / Glass
Boc Deprotection Effluent TFA, DCM, Isobutylene, Cleaved AmineD002 (Corrosive)< 2.0Highly Acidic, CorrosivePTFE / HDPE
Cbz Deprotection Catalyst Pd/C, Residual Organics, WaterD001 (Ignitable)6.0 - 8.0Pyrophoric (if dry)Glass (Water-wetted)
Organic Filtrate Alcohols, Deprotected AmineD001 (Ignitable)6.0 - 8.0Flammable LiquidHDPE / Glass

Note: Under EPA Subpart K, eligible academic entities must ensure that hazardous waste is removed from the laboratory every twelve months, and determinations must be made by trained professionals[3].

References

  • ACS Sustainable Chemistry & Engineering. "Green Transformation of Solid-Phase Peptide Synthesis." American Chemical Society, Jan 17, 2019. Available at:[Link]

  • US Environmental Protection Agency (EPA). "Regulations for Hazardous Waste Generated at Academic Laboratories." EPA.gov, Nov 25, 2025. Available at:[Link]

  • American Chemical Society (ACS). "Regulation of Laboratory Waste." ACS.org. Available at:[Link]

Sources

Handling

A Researcher's Guide to the Safe Handling of (S)-1-Cbz-amino-2-boc-amino-isopentane

In the landscape of pharmaceutical research and drug development, the synthesis and handling of complex organic molecules are routine. Among these, protected diamines like (S)-1-Cbz-amino-2-boc-amino-isopentane are valua...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of pharmaceutical research and drug development, the synthesis and handling of complex organic molecules are routine. Among these, protected diamines like (S)-1-Cbz-amino-2-boc-amino-isopentane are valuable intermediates. Ensuring the safety of laboratory personnel during the handling of such specialized reagents is not merely a matter of compliance but a cornerstone of scientific integrity and operational excellence. This guide provides essential, immediate safety and logistical information for researchers, scientists, and drug development professionals, moving beyond a simple checklist to instill a deep understanding of the "why" behind each safety protocol.

Core Principles of Safe Handling

The foundation of laboratory safety rests on a comprehensive Chemical Hygiene Plan (CHP), as mandated by OSHA's Laboratory Standard (29 CFR 1910.1450).[1][3][4] This plan should be a living document, tailored to the specific hazards present in your laboratory. All personnel must be trained on the contents of the CHP, the location of safety equipment, and the specific hazards of the chemicals they handle.[1][4]

For (S)-1-Cbz-amino-2-boc-amino-isopentane, which is a solid at room temperature, the primary routes of exposure are inhalation of dust, skin contact, and eye contact. Ingestion is also a potential route of exposure, though less common in a laboratory setting with good practices. The following sections detail the personal protective equipment (PPE) required to mitigate these risks.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of PPE is not a one-size-fits-all approach; it must be tailored to the specific task being performed. The following table summarizes the recommended PPE for various laboratory operations involving (S)-1-Cbz-amino-2-boc-amino-isopentane.

Laboratory OperationEye ProtectionHand ProtectionBody ProtectionRespiratory Protection
Weighing and Transferring Solids Chemical safety gogglesNitrile glovesLaboratory coatRecommended, especially if dusty. N95 respirator or working in a fume hood.
Dissolving and Solution Preparation Chemical safety gogglesNitrile glovesLaboratory coatNot generally required if performed in a well-ventilated area or fume hood.
Running a Reaction Chemical safety gogglesNitrile glovesLaboratory coatNot generally required if performed in a closed system or fume hood.
Work-up and Extraction Chemical safety goggles with face shieldNitrile gloves (consider double-gloving)Laboratory coatRecommended if volatile solvents are used outside a fume hood.
Purification (e.g., Chromatography) Chemical safety gogglesNitrile glovesLaboratory coatRecommended if volatile solvents are used.
Spill Cleanup Chemical safety goggles with face shieldHeavy-duty nitrile or butyl rubber glovesChemical-resistant apron over a laboratory coatAir-purifying respirator with organic vapor/particulate cartridges.

A Deeper Dive into PPE Selection:

  • Eye and Face Protection: Chemical splash goggles are mandatory whenever handling this compound.[5] They provide a seal around the eyes, offering protection from splashes and dust. A face shield should be worn in conjunction with goggles during procedures with a high risk of splashing, such as when handling larger quantities or during a spill cleanup.[6][7]

  • Hand Protection: Nitrile gloves are a suitable choice for incidental contact with (S)-1-Cbz-amino-2-boc-amino-isopentane and many common laboratory solvents.[5][8] It is crucial to inspect gloves for any signs of degradation or punctures before use and to change them frequently. For prolonged contact or when handling particularly hazardous solvents during work-up, consider double-gloving or using more robust gloves like butyl rubber. Always consult a glove compatibility chart for the specific solvents you are using.

  • Body Protection: A standard laboratory coat should be worn at all times to protect street clothing and skin from contamination.[9] Ensure the lab coat is fully buttoned. For tasks with a higher risk of splashes, a chemical-resistant apron worn over the lab coat provides an additional layer of protection.

  • Respiratory Protection: While (S)-1-Cbz-amino-2-boc-amino-isopentane is a solid and likely has low volatility, the generation of dust during weighing and transfer operations is a primary concern for inhalation exposure. Therefore, it is highly recommended to handle the solid compound within a chemical fume hood or while wearing an N95 respirator.[8][10] If a respirator is required, a formal respiratory protection program in compliance with OSHA standard 29 CFR 1910.134 must be in place, including fit testing and training.[2]

Operational and Disposal Plans: A Step-by-Step Guide

A well-defined operational plan minimizes the risk of exposure and ensures the experiment proceeds smoothly and safely.

Workflow for Safe Handling

The following diagram illustrates a logical workflow for the safe handling of (S)-1-Cbz-amino-2-boc-amino-isopentane, from preparation to immediate post-handling procedures.

G cluster_prep Preparation cluster_handling Handling cluster_post Post-Handling Prep Review SDS/Safety Info PPE_Select Select & Don Appropriate PPE Prep->PPE_Select Area_Prep Prepare Work Area (Fume Hood) PPE_Select->Area_Prep Weigh Weigh Solid in Fume Hood Area_Prep->Weigh Begin Experiment Dissolve Dissolve in Solvent Weigh->Dissolve React Perform Reaction Dissolve->React Decontaminate Decontaminate Glassware & Surfaces React->Decontaminate End Experiment Doff_PPE Doff PPE Correctly Decontaminate->Doff_PPE Wash Wash Hands Thoroughly Doff_PPE->Wash

Caption: A workflow diagram for the safe handling of (S)-1-Cbz-amino-2-boc-amino-isopentane.

Disposal Plan: Responsible Stewardship

Proper chemical waste disposal is not only a regulatory requirement but also an ethical responsibility to protect the environment. (S)-1-Cbz-amino-2-boc-amino-isopentane is a non-halogenated organic compound.

Waste Segregation and Collection:

  • Solid Waste:

    • Contaminated consumables such as weighing paper, gloves, and paper towels should be placed in a designated, clearly labeled solid waste container.

    • Excess solid (S)-1-Cbz-amino-2-boc-amino-isopentane should be collected in a separate, sealed, and labeled container for hazardous waste disposal.

  • Liquid Waste:

    • Solutions containing (S)-1-Cbz-amino-2-boc-amino-isopentane and non-halogenated organic solvents should be collected in a designated "Non-Halogenated Organic Waste" container.[11][12][13][14]

    • Aqueous waste from work-up procedures should be collected separately. The pH should be neutralized before being added to an "Aqueous Waste" container.

    • Crucially, never mix halogenated and non-halogenated solvent waste , as this can significantly increase disposal costs and complexity.[14][15]

Waste Container Labeling:

All waste containers must be clearly and accurately labeled with the words "Hazardous Waste," the full chemical names of all components (no abbreviations), and their approximate concentrations.[11][13]

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

  • Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation develops or persists.[11]

  • Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[10]

  • Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.

  • Spill:

    • For a small spill, if you are trained and have the appropriate PPE, you can clean it up. Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed container for disposal.

    • For a large spill, evacuate the area and alert your laboratory supervisor and institutional safety office immediately.

Conclusion: Fostering a Culture of Safety

The safe handling of (S)-1-Cbz-amino-2-boc-amino-isopentane, like any chemical, is predicated on a thorough understanding of its potential hazards and the implementation of robust safety protocols. By moving beyond mere compliance and embracing a proactive safety culture, researchers can protect themselves and their colleagues while advancing the frontiers of science. This guide serves as a foundational resource, but it is incumbent upon every scientist to remain vigilant, informed, and committed to the principles of laboratory safety.

References

  • Occupational Safety and Health Administration (OSHA). Laboratory Safety Guidance. [Link]

  • ASPR (Administration for Strategic Preparedness and Response). OSHA Standards for Biological Laboratories. [Link]

  • Office of Clinical and Research Safety. The Laboratory Standard. [Link]

  • MasterControl. 29 CFR 1910.1450 — OSHA Laboratory Standard. [Link]

  • Braun Research Group. Non-halogenated Organic Solvents - Standard Operating Procedure. [Link]

  • NIH Office of Science Policy. OSHA Regulations and Guidance Applicable to Laboratories. [Link]

  • University of Lisbon. Laboratory Waste Disposal. [Link]

  • Chemos GmbH & Co.KG. Safety Data Sheet: Hexamethylenediamine carbamate. [Link]

  • University of Colorado Boulder, Department of Chemistry. Protective Gear. [Link]

  • Temple University. Non-Halogenated Solvents in Laboratories. [Link]

  • National Center for Biotechnology Information. Management of Waste - Prudent Practices in the Laboratory. [Link]

  • Kemicentrum. 8.1 Organic solvent waste. [Link]

  • Wikipedia. Globally Harmonized System of Classification and Labelling of Chemicals. [Link]

  • U.S. Environmental Protection Agency (EPA). Personal Protective Equipment. [Link]

  • Lab Manager. Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide. [Link]

  • Carlos III University of Madrid. The importance of Personal Protective Equipment in the handling of chemicals. [Link]

  • Carl ROTH. Safety Data Sheet: Hexamethylenediamine carbamate. [Link]

  • United Nations. GLOBALLY HARMONIZED SYSTEM OF CLASSIFICATION AND LABELLING OF CHEMICALS (GHS). [Link]

  • Federal Office of Public Health FOPH. GHS - Globally Harmonized System for the Classification and Labelling of Chemicals. [Link]

  • SAMS Solutions. Protective Gear for Chemical Handling Must-Have Equipment. [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.